7-(4-chlorobenzyl)-8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H27ClN6O2/c1-4-26-9-11-27(12-10-26)14-17-23-19-18(20(29)25(3)21(30)24(19)2)28(17)13-15-5-7-16(22)8-6-15/h5-8H,4,9-14H2,1-3H3
• InChI Key: CTUBSDMYWRJJCE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=NC3=C(N2CC4=CC=C(C=C4)Cl)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H27ClN6O2
• Molecular Weight: 430.9 g/mol

Description

7-(4-chlorobenzyl)-8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C21H27ClN6O2 and its molecular weight is 430.94. The purity is usually 95%.
The exact mass of the compound 7-(4-chlorobenzyl)-8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Serotonin Receptor Affinity and Psychotropic Activity

Research has identified 8-aminoalkyl derivatives of purine-2,6-dione, with various substituents, as potential ligands for serotonin receptors 5-HT1A, 5-HT2A, and 5-HT7. These compounds have shown promise in displaying anxiolytic and antidepressant properties. For instance, a study found that specific derivatives produced antidepressant-like effects in animal models, suggesting their potential utility in treating mood disorders (Chłoń-Rzepa et al., 2013).

Analgesic Activity

Another area of research has explored the analgesic properties of purine derivatives. A study on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester, or amide moieties revealed significant analgesic and anti-inflammatory effects. These findings indicate the potential of such compounds as new classes of analgesic and anti-inflammatory agents, warranting further evaluation for their pharmacological properties (Zygmunt et al., 2015).

Antidepressant and Anxiolytic Effects

Further studies have focused on arylpiperazine 5-HT1A receptor ligands containing the pyrimido[2,1-f]purine fragment, showing high affinity for 5-HT1A receptors and potential antidepressant and anxiolytic effects in vivo. These findings underscore the therapeutic potential of purine derivatives in addressing symptoms related to anxiety and depression, highlighting their role in modulating neurotransmitter activity (Jurczyk et al., 2004).